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4-o0x0-(E)-2-hexenal formation omega-3 fat
peroxidation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-oxo-(E)-2-hexenal

CAS No.: 2492-43-5

Cat. No.: S631937

Chemical Identity and Key Properties

The table below summarizes the basic chemical information for 4-oxo-(E)-2-hexenal.

Property Description

Systematic Name (E)-4-oxohex-2-enal [1] [2]

CAS Number 2492-43-5 [3] [1] [2]

Molecular Formula C6HB802 [3] [1] [2]

Molecular Weight 112.13 g/mol [3] [2]

Chemical Structure An a,B-unsaturated aldehyde with an oxo group at the 4-position [4]

Formation Pathways and Sources

4-oxo0-2-hexenal (4-OHE) is generated through both endogenous biochemical processes and exogenous

environmental sources.
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General pathway for the formation of 4-oxo-2-hexenal from omega-3 fats.

e Primary Origin: Omega-3 Fat Peroxidation: 4-OHE is a specific product of omega-3
polyunsaturated fatty acid peroxidation, such as linolenic acid [4] [5]. It has been identified in model
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reactions containing linolenic acid methyl ester and hemin [4] [5].
e Formation in Food: This compound is formed during the heat processing of edible vegetable oil
and during cooking. Notably, it is found in especially high concentrations in broiled saury fish [4].

e Other Sources:
o Itis a component of the defensive secretions of some True Bugs (Hemiptera) [6].
o It can also be formed as a secondary volatile in wounded plant leaves from the precursor (Z)-3-
hexenal [7].

Mutagenicity and DNA Adduct Formation

The primary health concern regarding 4-OHE is its mutagenic potential, which stems from its ability to form

stable adducts with DNA.
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4-o0x0-2-hexenal binds to DNA bases to form adducts, leading to mutagenesis.

e Mutagenic Activity: 4-OHE has shown mutagenic activity in standard Salmonella typhimurium
assays (strains TA100 and TA104) [4] [5].

¢ DNA Adducts Formed In Vitro: The compound reacts with DNA to form adducts with
deoxyguanosine (dG), deoxycytidine (dC), and 5-methyl-deoxycytidine (5-Me-dC) [4].

¢ DNA Adducts Formed In Vivo: When orally administered to mice, these same adducts (dG, dC, and
5-Me-dC) were detected in the DNA of the esophagus, stomach, and intestine [4] [5]. This
demonstrates that dietary exposure can lead to DNA damage in the gastrointestinal tract.

Detection and Analytical Methods

Researchers use sophisticated techniques to detect 4-OHE and its DNA adducts.
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Target Sample Matrix Key Analytical Technique
4-0XO-2- Vapor phase from model Gas Chromatography-Mass Spectrometry (GC-MS)
HEXENAL systems; smoke from broiling  [5]

fish
4-OHE-DNA Tissue DNA (e.g., from Liquid Chromatography with Electrospray lonization
ADDUCTS mouse organs) Tandem Mass Spectrometry (LC/ESI-MS/MS) [4]

Research Significance and Health Implications

The discovery of 4-OHE links common dietary components to potential genotoxic risk.

e A Warning of Exposure: The findings serve as a warning that humans may be exposed to this
mutagen through the consumption of processed oils and cooked fish [4] [5]. This is particularly
relevant for workers in industries handling omega-3 fats [5].

e Comparison with Omega-6 Peroxidation Product: The harmful effects of lipid peroxidation
products are also highlighted by 4-hydroxy-2-hexenal (4-HHE, from omega-3) and 4-hydroxy-2-
nonenal (4-HNE, from omega-6), the latter of which can form DNA adducts considered mutation
hotspots in hepatocellular carcinoma [8].

¢ Future Research Needs: The current evidence underscores the necessity for further studies on the
carcinogenicity of 4-OHE and the detection of its DNA adducts in human tissues [4].

Experimental Workflow for Adduct Analysis

For researchers, the process of investigating 4-OHE DNA adducts in a model system can be summarized as

follows:

¢ In Vitro Model System: React linolenic acid (omega-3) with a peroxidation catalyst (e.g., hemin) in
the presence of deoxyguanosine (dG) [4] [5].

¢ Adduct Identification: Identify the resulting 4-OHE-dG adduct from the reaction mixture [4] [5].

e Mutagenicity Assay: Test the pure 4-OHE compound for mutagenic activity using the Ames test
(e.g., S. typhimurium TA100) [4].

¢ In Vivo Validation: Orally administer 4-OHE to laboratory animals (e.g., mice) [4] [5].

¢ Tissue Analysis and Detection: Extract DNA from target organs (esophagus, stomach, intestine)
and quantify the specific DNA adducts using LC/ESI-MS/MS [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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